N-Benzyl-N-methylpiperidinium chloride
Description
N-Benzyl-N-methylpiperidinium chloride is a chemical compound with the molecular formula C13H20ClN . Its molecular weight is 225.76 .
Synthesis Analysis
The synthesis of N-Benzyl-N-methylpiperidinium chloride, denoted as [BzPip][Cl], involves an SN2 reaction between N-methylpiperidine and the respective halohydrocarbon . The mixture is stirred to facilitate the reaction .Molecular Structure Analysis
The molecular structure of N-Benzyl-N-methylpiperidinium chloride consists of 13 carbon atoms, 20 hydrogen atoms, one nitrogen atom, and one chlorine atom .Chemical Reactions Analysis
N-Benzyl-N-methylpiperidinium chloride has been found to be chemically stable in harsh alkaline media . Benzyl-substituted piperidinium was degraded by about 23% in a 7 M KOH solution at 100 °C after 1436 h . The introduction of substituent effects at the α-C position was proved to be an effective strategy for enhancing the chemical stability of the piperidinium functional group .Physical And Chemical Properties Analysis
The physical and chemical properties of N-Benzyl-N-methylpiperidinium chloride such as its density, melting point, and boiling point are not specified in the retrieved sources .Safety and Hazards
properties
CAS RN |
13127-28-1 |
|---|---|
Product Name |
N-Benzyl-N-methylpiperidinium chloride |
Molecular Formula |
C13H20ClN |
Molecular Weight |
225.76 |
Origin of Product |
United States |
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